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Compound of Interest

Compound Name: DL-Lanthionine

Cat. No.: B1579059

Get Quote

Executive Safety Summary
DL-Lanthionine is a non-proteinogenic thioether amino acid.[1] While often classified as "low

hazard" in some bulk industrial contexts, in a research setting it must be treated as a Category

2 Irritant (Skin/Eye) and a Specific Target Organ Toxicant (Respiratory - Single Exposure).

Primary Risk: Inhalation of fine particulate dust during weighing.

Secondary Risk: Contact dermatitis or ocular irritation from solution splashes.

Chemical Nature: Thioether linkage makes it susceptible to oxidation; avoid contact with

strong oxidizing agents.

Risk Assessment & Hazard Identification
Adopt the Precautionary Principle: Treat unverified toxicity data as a potential hazard.
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Hazard Class
(GHS)

H-Code Hazard Statement
Operational
Implication

Skin Irritation H315
Causes skin irritation.

[2]

Direct contact with

powder or high-

concentration

solutions requires

immediate washing.

Eye Irritation H319
Causes serious eye

irritation.[3][4]

Dust particles are

abrasive and

chemically irritating;

safety glasses are

mandatory.

STOT - SE H335
May cause respiratory

irritation.[2]

Critical: Weighing

must occur in a fume

hood or with

respiratory protection.

PPE Matrix: Task-Based Selection
This matrix moves beyond generic advice, linking specific laboratory tasks to the required

protective barrier.

Table 1: PPE Requirements by Operational Phase
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Operational
Phase

Respiratory
Protection

Hand
Protection

Eye Protection
Body
Protection

Storage &

Transport

(Sealed

Container)

None required if

sealed.

Nitrile (4 mil).

Reason:

Protection

against trace

residue on outer

container.[5]

Safety Glasses

(ANSI Z87.1).

Standard Lab

Coat

(Cotton/Poly).

Weighing / Solid

Handling (Open

Container)

N95 / P100

Respirator OR

Work inside

Chemical Fume

Hood.

Double Nitrile

(Outer: 4-5 mil).

Reason: Prevent

micro-tears from

spatulas/contain

ers.

Safety Goggles

(unvented) if

outside hood.

Lab Coat +

Closed-toe

shoes.

Solubilization

(Liquid Handling)

Fume Hood

Sash at safe

height.

Nitrile (Extended

Cuff). Reason:

Protects wrist

gap during

pouring/pipetting.

Safety Glasses

with side shields.

Lab Coat +

Chemical Apron

(if >1L).

Spill Cleanup

(Solid/Liquid)

Half-face

Respirator

(P100/OV

cartridges).

Double Nitrile or

Butyl Rubber (if

mixed with

aggressive

solvents).

Safety Goggles +

Face Shield (if

splash risk).

Lab Coat + Shoe

Covers.

Expert Insight: DL-Lanthionine is a zwitterionic solid. Unlike volatile organic solvents, it does

not permeate nitrile gloves rapidly. However, once in solution (especially acidic/basic buffers

used to increase solubility), the solvent's permeation rate becomes the limiting factor. Always

match glove type to the solvent (e.g., use Butyl for acidic solutions if necessary).
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Operational Protocol: Safe Handling Workflow
Phase A: Preparation (The "Clean" Zone)

Engineering Check: Verify Chemical Fume Hood flow rate is 80–100 fpm.

Solubility Check: DL-Lanthionine is only slightly soluble in neutral water. It dissolves readily

in dilute acid (1M HCl) or base (1M NaOH).

Safety Note: Dissolving in base generates heat (exothermic). Add solid to liquid slowly.

Phase B: The Weighing Procedure
Why this matters: H335 (Respiratory Irritation) is most likely to occur here.

Positioning: Place balance 6 inches back from the hood sash.

Static Control: Use an anti-static gun or wipe on the spatula. Amino acid powders are prone

to static fly-away.

Transfer: Use a narrow-neck weighing boat to minimize surface area exposure.

Cleanup: Immediately wipe the balance area with a damp paper towel (water is sufficient for

dust) to prevent cross-contamination.

Phase C: Waste Disposal
Compliance: Follow 40 CFR 261 (USA) or local hazardous waste regulations.

Solid Waste: Dispose of contaminated weighing boats and gloves in Solid Hazardous Waste.

Do not throw in regular trash.

Liquid Waste: Segregate based on the solvent used.

Aqueous (Neutral): Non-hazardous drain disposal (ONLY if local regulations permit for

amino acids).

Acidic/Basic Solutions: Neutralize to pH 6-8 before disposal, or collect in Corrosive Waste

containers.
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Container: Triple rinse empty bottles with water before discarding glass.

Emergency Response Logic
Scenario 1: Dry Powder Spill

Do NOT use compressed air. This aerosolizes the irritant (H335).

Protocol: Cover with wet paper towels to dampen the powder, then scoop into a bag. Wipe

area with water.[2][3][4][6][7]

Scenario 2: Ocular Exposure
Mechanism: Solid particles can cause corneal abrasion + chemical irritation.

Protocol: Flush for 15 full minutes at an eyewash station. Hold eyelids open. Seek medical

attention if redness persists.

Visualization: Safety Logic & Workflows
Diagram 1: PPE Selection & Handling Logic
This decision tree guides the researcher through the safety requirements based on the state of

the matter.
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Start: Handling DL-Lanthionine

Determine Physical State

Solid / Powder Form

Weighing/Transfer

In Solution (Liquid)

Dissolving/Pipetting

Risk: Inhalation (H335) Risk: Skin/Eye Irritation (H315/H319)

Engineering Control:
Fume Hood REQUIRED

PPE: Nitrile Gloves + 
Safety Glasses + Lab Coat

Engineering Control:
Splash Shield / Sash Down

PPE: Ext. Cuff Nitrile +
Goggles (if splashing)

Click to download full resolution via product page

Caption: Decision matrix for selecting Engineering Controls and PPE based on the physical

state of DL-Lanthionine.

Diagram 2: Spill Response Algorithm
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A systematic approach to containing and cleaning spills to prevent exposure.[2][7][8]

Spill Detected Assess Volume & State

Dry Powder Spill

Liquid Spill

1. Dampen with wet towel
(Prevent Dust)

2. Scoop to bag

1. Absorb with pads
2. Neutralize if Acid/Base

3. Bag waste

Dispose as Chemical Waste
(Label: Irritant)

Click to download full resolution via product page

Caption: Step-by-step response protocol for dry vs. liquid spills, prioritizing dust suppression.

References
National Center for Biotechnology Information (2025). PubChem Compound Summary for

CID 904, Lanthionine. PubChem. Available at: [Link]

Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA

3404-11R). United States Department of Labor. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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